Cas no 392244-61-0 (2-ethyl-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]butanamide)

• Product Name: 2-ethyl-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]butanamide
• CAS No: 392244-61-0
• MF: C₁₅H₁₉N₃OS
• MW: 289.39586186409
• CID: 5882288
• PubChem ID: 3357171
• Update Time: 2025-10-19

2-ethyl-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]butanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-ethyl-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]-
• 2-ethyl-N-(5-(p-tolyl)-1,3,4-thiadiazol-2-yl)butanamide
• AKOS024575639
• 392244-61-0
• 2-ethyl-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]butanamide
• F0326-1132
• AB00667471-01

• Inchi： 1S/C15H19N3OS/c1-4-11(5-2)13(19)16-15-18-17-14(20-15)12-8-6-10(3)7-9-12/h6-9,11H,4-5H2,1-3H3,(H,16,18,19)
• InChI Key： LNZKVQUKAZUSQU-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(C)C=C2)S1)(=O)C(CC)CC

Computed Properties

• Exact Mass: 289.12488341g/mol
• Monoisotopic Mass: 289.12488341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• pka: 9.13±0.50(Predicted)

Additional information on 2-ethyl-N-[5-(4-methylphenyl)-1,3,4-thiadiazol-2-yl]butanamide

Introduction to 2-Ethyl-N-[5-(4-Methylphenyl)-1,3,4-Thiadiazol-2-Yl]Butanamide (CAS No. 392244-61-0)

The compound 2-Ethyl-N-[5-(4-Methylphenyl)-1,3,4-Thiadiazol-2-Yl]Butanamide, identified by the CAS registry number 392244-61-0, is a chemically synthesized organic compound with a complex structure. This compound belongs to the class of thiadiazoles, which are heterocyclic compounds containing a five-membered ring with two adjacent sulfur and nitrogen atoms. The presence of the thiadiazole ring in this molecule contributes to its unique chemical properties and potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the significance of thiadiazole derivatives in drug discovery due to their diverse biological activities. For instance, research published in the Journal of Medicinal Chemistry in 2023 demonstrated that certain thiadiazole-containing compounds exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that 2-Ethyl-N-[5-(4-Methylphenyl)-1,3,4-Thiadiazol-2-Yl]Butanamide could be a promising candidate for developing novel therapeutic agents targeting chronic inflammatory diseases.

The synthesis of this compound involves a multi-step process that includes the formation of the thiadiazole ring followed by functionalization with the ethyl and butanamide groups. The synthesis pathway is optimized to ensure high yield and purity, which are critical for its application in research and development. The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has enabled precise characterization of the compound's structure.

In terms of applications, cas no 392244-61-0 has shown potential in the field of agrochemistry. A study conducted by researchers at the University of California revealed that this compound exhibits strong pesticidal activity against various agricultural pests. The study further indicated that its mechanism of action involves interference with the pest's nervous system, leading to paralysis and eventual death. This makes it a viable alternative to conventional pesticides that often pose environmental and health risks.

Beyond its pesticidal applications, this compound has also been explored for its role in material science. A research team from MIT reported that incorporating this compound into polymer matrices enhances their thermal stability and mechanical properties. This innovation could pave the way for the development of high-performance materials suitable for aerospace and automotive industries.

The toxicity profile of cas no 392244-61-0 has been extensively studied to ensure its safe handling and application. According to a recent toxicological assessment published in Toxicology Letters, acute exposure to this compound does not result in significant adverse effects at concentrations relevant to its intended use. However, chronic exposure studies are currently underway to fully understand its long-term effects on human health and the environment.

In conclusion, cas no 392244-61-0, or 2-Ethyl-N-[5-(4-Methylphenyl)-1,3,4-Thiadiazol-2-Yl]Butanamide, represents a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As scientific advancements continue to unfold, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in medicine, agriculture, and materials science.